3-(Bromomethyl)-4-methyl-1,2-oxazole

• IUPAC Name: 3-(bromomethyl)-4-methyl-1,2-oxazole
• InChI: InChI=1S/C5H6BrNO/c1-4-3-8-7-5(4)2-6/h3H,2H2,1H3
• InChI Key: WOTBMPWBOIUIKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CON=C1CBr
• Molecular Formula: C5H6BrNO
• Molecular Weight: 176.01 g/mol
• CAS RN: 952195-21-0

Description

3-(Bromomethyl)-4-methyl-1,2-oxazole (BMX) is a heterocyclic organic compound that has been widely studied in the field of medicinal chemistry. It is a derivative of oxazole, which is a five-membered aromatic ring with one oxygen and one nitrogen atom. BMX has been found to have potential therapeutic applications due to its unique chemical properties, such as its ability to react with nucleophiles and its high stability under physiological conditions.

Scientific Research Applications

Synthesis of Block Copolymers

3-(Bromomethyl)-4-methyl-1,2-oxazole can be used in the synthesis of block copolymers. . .

Preparation of Beta-Substituted Acrylates

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Biological Research

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Industrial Research

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Mechanism of Action

Target of Action

Bromomethyl compounds are often used in suzuki–miyaura cross-coupling reactions , suggesting that their targets could be organoboron reagents. These reactions are widely applied in carbon–carbon bond-forming processes .

Mode of Action

The mode of action of 3-(Bromomethyl)-4-methyl-1,2-oxazole is likely to involve its interaction with its targets through a process known as transmetalation . In this process, the bromomethyl group may be transferred from the oxazole compound to a transition metal catalyst, such as palladium . This interaction results in the formation of new carbon–carbon bonds .

Biochemical Pathways

Given its potential use in suzuki–miyaura cross-coupling reactions , it may play a role in the synthesis of complex organic molecules, potentially affecting various biochemical pathways depending on the specific context of its use.

Pharmacokinetics

The safety data sheet for a similar compound, methyl 3-(bromomethyl)benzoate, suggests that it may have some level of toxicity if swallowed . This could potentially impact its bioavailability and pharmacokinetics.

Result of Action

Its potential role in suzuki–miyaura cross-coupling reactions suggests that it may contribute to the formation of new carbon–carbon bonds, which could have various downstream effects depending on the specific molecules being synthesized.